2-Ethoxy-N-(pentan-3-YL)aniline

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-ethoxy-N-pentan-3-ylaniline
• InChI: InChI=1S/C13H21NO/c1-4-11(5-2)14-12-9-7-8-10-13(12)15-6-3/h7-11,14H,4-6H2,1-3H3
• InChI Key: LJAXIZBKRKZXJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=CC=CC=C1OCC

Description

2-Ethoxy-N-(pentan-3-yl)aniline is an aniline derivative featuring an ethoxy group (-OCH₂CH₃) at the 2-position of the benzene ring and a branched pentan-3-yl group (-CH(CH₂CH₃)₂) attached to the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethoxy-N-(pentan-3-yl)aniline typically involves the reaction of 2-ethoxyaniline with a suitable alkylating agent, such as 3-pentanone, under acidic or basic conditions. The reaction can be catalyzed by various catalysts, including palladium complexes .

Industrial Production Methods

In an industrial setting, the production of 2-ethoxy-N-(pentan-3-yl)aniline may involve large-scale alkylation reactions using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-N-(pentan-3-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions often require catalysts such as palladium on carbon (Pd/C) or copper(I) iodide (CuI) and can be carried out under mild to moderate temperatures.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives depending on the substituent introduced.

Scientific Research Applications

2-Ethoxy-N-(pentan-3-yl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and polymers.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(pentan-3-yl)aniline involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting anticancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key properties of 2-Ethoxy-N-(pentan-3-yl)aniline and its analogs, highlighting differences in substituent positions, functional groups, and physical characteristics:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Boiling Point (°C)	Melting Point (°C)	Key Applications/Notes
2-Ethoxy-N-(pentan-3-yl)aniline	C₁₃H₂₁NO	207.29 (calculated)	2-ethoxy, N-pentan-3-yl	Not reported	Not reported	Potential intermediate in organic synthesis (inferred)
4-Methoxy-N-(pentan-3-yl)aniline	C₁₂H₁₉NO	206.15	4-methoxy, N-pentan-3-yl	Not reported	Not reported	NMR δ 1.17 (CH₃), 55.8 (OCH₃)
2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline	C₁₂H₁₈FNO	211.28	2-fluoro, 5-methoxy, N-pentan-3-yl	Not reported	Not reported	Discontinued commercial product
2,6-Di(pentan-3-yl)aniline	C₁₆H₂₇N	233.39	2,6-di(pentan-3-yl), NH₂	286	-40	Used in dyes, pigments, and pharmaceuticals
3-Ethynyl-N-(propan-2-yl)aniline	C₁₁H₁₃N	159.23	3-ethynyl, N-isopropyl	Not reported	Not reported	High reactivity due to ethynyl group

Key Observations:

Steric Hindrance: The branched pentan-3-yl group introduces greater steric bulk than linear alkyl chains (e.g., propyl or butyl), likely reducing crystallization tendencies and increasing solubility in nonpolar solvents .

Physical Properties :

• The boiling point of 286°C for 2,6-Di(pentan-3-yl)aniline suggests that increased alkyl substitution raises boiling points due to enhanced van der Waals interactions.
• Fluorine substitution (as in 2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline) marginally increases molecular weight but may lower melting points due to reduced symmetry .

Synthetic Relevance :

• Nitrosoaniline derivatives (e.g., 3-Chloro-N-(4-ethoxyphenyl)-5-methoxy-2-nitrosoaniline ) demonstrate the feasibility of functionalizing the aniline backbone, suggesting pathways for modifying 2-Ethoxy-N-(pentan-3-yl)aniline into nitroso or halogenated derivatives.